Cas no 1305324-34-8 (1-(2,3,6-Trifluorophenyl)propan-2-one)

1-(2,3,6-Trifluorophenyl)propan-2-one structure
1305324-34-8 structure
Product Name:1-(2,3,6-Trifluorophenyl)propan-2-one
CAS No:1305324-34-8
MF:C9H7F3O
MW:188.146493196487
CID:4587069
PubChem ID:55274609
Update Time:2024-03-01

1-(2,3,6-Trifluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3,6-trifluorophenyl)propan-2-one
    • 2-Propanone, 1-(2,3,6-trifluorophenyl)-
    • 1-(2,3,6-Trifluoro-phenyl)-propan-2-one
    • 1-(2,3,6-Trifluorophenyl)propan-2-one
    • MDL: MFCD11553528
    • Inchi: 1S/C9H7F3O/c1-5(13)4-6-7(10)2-3-8(11)9(6)12/h2-3H,4H2,1H3
    • InChI Key: FYLJYJAACVPMRM-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1CC(C)=O)F)F

Computed Properties

  • Exact Mass: 188.04489933g/mol
  • Monoisotopic Mass: 188.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1

1-(2,3,6-Trifluorophenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM336381-500g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95%+
500g
$22600 2022-06-13
Chemenu
CM336381-1000g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95%+
1000g
$35600 2022-06-13
Enamine
EN300-1705970-0.05g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
0.05g
$120.0 2025-02-20
Enamine
EN300-1705970-0.1g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
0.1g
$177.0 2025-02-20
Enamine
EN300-1705970-0.25g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
0.25g
$254.0 2025-02-20
Enamine
EN300-1705970-0.5g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
0.5g
$400.0 2025-02-20
Enamine
EN300-1705970-1.0g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
1.0g
$512.0 2025-02-20
Enamine
EN300-1705970-2.5g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
2.5g
$918.0 2025-02-20
Enamine
EN300-1705970-5.0g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
5.0g
$1594.0 2025-02-20
Enamine
EN300-1705970-10.0g
1-(2,3,6-trifluorophenyl)propan-2-one
1305324-34-8 95.0%
10.0g
$2946.0 2025-02-20
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent